Cas no 1040016-25-8 (1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid)
1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
-
- Inchi: 1S/C17H19NO3/c1-17(2,3)14-7-4-12(5-8-14)10-18-11-13(16(20)21)6-9-15(18)19/h4-9,11H,10H2,1-3H3,(H,20,21)
- InChI Key: KVPDFZAPAUNHCK-UHFFFAOYSA-N
- SMILES: C1N(CC2=CC=C(C(C)(C)C)C=C2)C(=O)C=CC=1C(O)=O
1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM484736-1g |
1-(4-(tert-Butyl)benzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
1040016-25-8 | 97% | 1g |
$436 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD605967-1g |
1-(4-(tert-Butyl)benzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
1040016-25-8 | 97% | 1g |
¥3024.0 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657414-1g |
1-(4-(Tert-butyl)benzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
1040016-25-8 | 98% | 1g |
¥6856 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657414-5g |
1-(4-(Tert-butyl)benzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
1040016-25-8 | 98% | 5g |
¥14248 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657414-10g |
1-(4-(Tert-butyl)benzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
1040016-25-8 | 98% | 10g |
¥16069 | 2023-03-01 | |
| Ambeed | A816844-1g |
1-(4-(tert-Butyl)benzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
1040016-25-8 | 97% | 1g |
$440.0 | 2024-04-26 |
1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
Comprehensive Overview of 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid (CAS No. 1040016-25-8)
1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid (CAS No. 1040016-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyridine carboxylic acid derivatives, which are widely studied for their bioactive potential. The presence of a tert-butyl-benzyl group and a dihydro-pyridine core makes it a promising candidate for drug discovery and material science applications.
In recent years, the demand for highly functionalized pyridine derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid due to their potential as enzyme inhibitors or ligands for biological targets. The carboxylic acid moiety in this molecule allows for further derivatization, enabling the synthesis of novel analogs with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in drug development.
The synthesis of 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid typically involves multi-step organic reactions, including condensation, oxidation, and functional group interconversion. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical intermediates and fine chemicals.
One of the most searched questions in the context of pyridine-based compounds is their role in drug design. 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid is no exception, as its scaffold is frequently explored for anti-inflammatory and antioxidant properties. The tert-butyl group enhances lipophilicity, which can improve membrane permeability—a key factor in bioavailability optimization. Such features make this compound a subject of interest in preclinical research.
From an industrial perspective, the compound’s stability and solubility profile are often discussed in forums and research papers. The carboxylic acid functionality allows for salt formation, which can be leveraged to enhance formulation compatibility. This is particularly relevant in the development of oral dosage forms, where solubility remains a major challenge. Additionally, the heterocyclic core of this molecule is compatible with green chemistry principles, aligning with the global push for sustainable synthesis.
In summary, 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid (CAS No. 1040016-25-8) represents a valuable building block in modern chemistry. Its structural features and functional groups offer broad utility in drug discovery, material science, and chemical biology. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific discussions and industrial innovations.
1040016-25-8 (1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)